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Compound of Interest

Compound Name: Benalaxyl

CAS No.: 71626-11-4

Cat. No.: B1667974

Get Quote

An In-depth Exploration of the Phenylacylamide Fungicide: From Chemical Structure to

Environmental Impact

Introduction
Benalaxyl is a systemic fungicide belonging to the acylalanine class, widely utilized in

agriculture to manage diseases caused by Oomycete fungi. Its efficacy against pathogens such

as Phytophthora and Plasmopara species has made it a valuable tool in crop protection. This

guide provides a detailed technical overview of Benalaxyl, encompassing its fundamental

chemical properties, mechanism of action, synthesis, analytical methodologies, and

ecotoxicological profile. The information presented herein is intended for researchers,

scientists, and professionals in drug development and crop protection seeking a

comprehensive understanding of this important agrochemical.

Chemical Identity and Properties
Benalaxyl, chemically known as methyl N-(2,6-dimethylphenyl)-N-(phenylacetyl)-DL-alaninate,

is a racemic mixture of two enantiomers, (R)-Benalaxyl and (S)-Benalaxyl. The biologically
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more active enantiomer is the R-isomer, which is also available as a separate product known

as Benalaxyl-M.

CAS Number: 71626-11-4

Molecular Formula: C₂₀H₂₃NO₃

Molecular Weight: 325.40 g/mol

Physicochemical Properties
A summary of the key physicochemical properties of Benalaxyl is presented in the table below.

Property Value Reference(s)

Physical State
Colorless to white crystalline

solid

Melting Point 78-80 °C

Boiling Point Decomposes before boiling

Vapor Pressure 0.67 x 10⁻³ Pa (at 25 °C)

Water Solubility 28.6 mg/L (at 20 °C)

Solubility in Organic Solvents

Soluble in acetone,

dichloromethane, methanol;

Slightly soluble in chloroform.

Octanol-Water Partition

Coefficient (log Kow)
3.68

Mechanism of Action: A Targeted Disruption of
Fungal Growth
Benalaxyl's fungicidal activity stems from its specific inhibition of ribosomal RNA (rRNA)

synthesis in susceptible fungi. This targeted action disrupts protein synthesis, a fundamental

process for fungal growth and development.
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The primary molecular target of Benalaxyl is RNA polymerase I, a key enzyme responsible for

the transcription of ribosomal RNA genes. By binding to and inhibiting this enzyme, Benalaxyl
effectively halts the production of ribosomes, leading to a cessation of protein synthesis and

ultimately, fungal cell death. This specific mode of action places Benalaxyl in the Fungicide

Resistance Action Committee (FRAC) Group 4.

Benalaxyl

Fungal Cell
Enters

RNA Polymerase IInhibits rRNA SynthesisCatalyzes Ribosome Production Protein Synthesis Fungal Growth Inhibition
& Cell Death

Leads to

Click to download full resolution via product page

Caption: Mechanism of action of Benalaxyl.

Synthesis and Commercial Production
The commercial synthesis of Benalaxyl is a multi-step process that involves the reaction of

several key chemical intermediates. The core of the synthesis is the formation of the N-

substituted alanine methyl ester.

A general outline of the synthesis is as follows:

Formation of 2,6-dimethylaniline: This starting material is a common building block in

agrochemical synthesis.

Reaction with a phenylacetic acid derivative: The 2,6-dimethylaniline is reacted with a

derivative of phenylacetic acid to form an amide linkage.

Alkylation with a methyl 2-halopropionate: The resulting intermediate is then alkylated with a

methyl 2-halopropionate (e.g., methyl 2-bromopropionate) to introduce the alanine methyl

ester moiety.

This process yields a racemic mixture of (R)- and (S)-Benalaxyl. For the production of

Benalaxyl-M, an additional step involving either asymmetric synthesis or chiral resolution is

employed to isolate the more active (R)-enantiomer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1667974/docs?utm_src=pdf-body-img#benalaxyl-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1667974/docs#benalaxyl-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1667974/docs#benalaxyl-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1667974/docs#benalaxyl-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1667974/docs#benalaxyl-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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